5-methyl-4-nitro-1-(4-fluorophenyl)-1H-imidazole

• Molecular Formula: C10H8FN3O2
• Molecular Weight: 221.19 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-5-methyl-4-nitroimidazole
• InChI: InChI=1S/C10H8FN3O2/c1-7-10(14(15)16)12-6-13(7)9-4-2-8(11)3-5-9/h2-6H,1H3
• InChI Key: HVNAGEJUCIXCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1C2=CC=C(C=C2)F)[N+](=O)[O-]

Description

5-methyl-4-nitro-1-(4-fluorophenyl)-1H-imidazole is a useful research compound. Its molecular formula is C10H8FN3O2 and its molecular weight is 221.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic anhydride (1.65 mL) was added to 5-methyl-4-nitro-1H-imidazole (254 mg, 2.00 mmol) at room temperature. Nitric acid (70%, 200 μL) was added and the reaction was stirred for three days. The reaction was then poured onto ice. The product was extracted with dichloromethane three times. The combined organic layers was washed with saturated sodium bicarbonate solution and dried over anhydrous sodium sulfate. After removal of the solvent under reduced pressure, the crude 5-methyl-1,4-dinitro-1H-imidazole (235 mg) was dissolved in methanol (3 mL) at ambient temperature. A methanol (0.8 mL) solution of 4-fluoroaniline (157 μL, 1.63 mmol) was added dropwise and the reaction was stirred at this temperature for five days. Water was added to the reaction mixture and the product was extracted with dichloromethane three times. The combined organic layers were dried over anhydrous sodium sulfate. After removal of solvent under reduced pressure, the crude material was purified using silica gel column chromatography (33-60% ethyl acetate in hexanes) to give 5-methyl-4-nitro-1-(4-fluorophenyl)-1H-imidazole (157 mg, 0.712 mmol, 36% yield over two steps).